2-(6-chloropyridin-2-yl)-2-methylpropan-1-ol
Description
Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(6-chloropyridin-2-yl)-2-methylpropan-1-ol involves the conversion of 6-chloropyridine to 2-(6-chloropyridin-2-yl)propan-2-ol, followed by the addition of a methyl group to the propanol moiety.", "Starting Materials": [ "6-chloropyridine", "2-methylpropan-1-ol", "Sodium hydride (NaH)", "Methyl iodide (CH3I)", "Tetrahydrofuran (THF)", "Diethyl ether", "Hydrochloric acid (HCl)", "Sodium bicarbonate (NaHCO3)", "Sodium chloride (NaCl)", "Anhydrous magnesium sulfate (MgSO4)" ], "Reaction": [ "Step 1: 6-chloropyridine is treated with NaH in THF to form the corresponding pyridine anion.", "Step 2: The pyridine anion is then reacted with 2-methylpropan-1-ol to form 2-(6-chloropyridin-2-yl)propan-2-ol.", "Step 3: The propanol moiety of 2-(6-chloropyridin-2-yl)propan-2-ol is then methylated using CH3I and NaH in diethyl ether.", "Step 4: The resulting product is purified by column chromatography using a mixture of diethyl ether and hexanes as the eluent.", "Step 5: The final product, 2-(6-chloropyridin-2-yl)-2-methylpropan-1-ol, is obtained by treating the purified product with HCl, followed by neutralization with NaHCO3 and extraction with diethyl ether. The organic layer is dried over MgSO4, filtered, and concentrated to yield the desired product." ] } | |
CAS RN |
2229427-68-1 |
Molecular Formula |
C9H12ClNO |
Molecular Weight |
185.7 |
Purity |
95 |
Origin of Product |
United States |
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